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Compound of Interest

5-Bromo-2-methoxy-4-methyl-3-
Compound Name: , o
nitropyridine

Cat. No.: B584128

Technical Guide: 5-Bromo-2-methoxy-4-methyl-
3-nitropyridine

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of the physical and chemical
characteristics of 5-Bromo-2-methoxy-4-methyl-3-nitropyridine. It is a highly functionalized
pyridine derivative of significant interest in medicinal chemistry and organic synthesis, serving
as a versatile intermediate for the creation of more complex molecules.[1][2] This guide
includes a summary of its physical properties, detailed experimental protocols for its synthesis,
and conceptual diagrams illustrating its chemical reactivity and characterization workflow.

Physical and Chemical Properties

5-Bromo-2-methoxy-4-methyl-3-nitropyridine is typically available as an off-white to light
yellow solid powder.[2][3][4] Key quantitative data regarding its properties are summarized
below for easy reference.

Table 1: General and Physical Properties
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Property Value Source(s)
Off-white to yellow

Appearance _ [2][3][4]
powder/solid

Melting Point 72-78 °C [2]

Flash Point 136.9 °C [4]

B Chloroform, Dichloromethane,
Solubility [4][5]

Ethyl Acetate

Storage Conditions

Store at 0-8 °C; Inert

atmosphere

[2][5]

Table 2: Chemical Identifi | Molecular L

Property Value Source(s)
CAS Number 884495-14-1 [1][3]
Molecular Formula C7H7BrN20s3 [2][6]
Molecular Weight 247.05 g/mol

Purity > 96-99% (HPLC) [2][5][6]
InChi Key BGDKJBCVNNWITN- (6]

UHFFFAOYSA-N

Table 3: SpectroscopicData

Type

Data

Source(s)

1H NMR (400 MHz, DMSO-d6)

0 8.25 (s, 1H), 3.94 (s, 3H),

2.29 (s, 3H)

[3]

Experimental Protocols
Synthesis via Electrophilic Bromination
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The most common route for synthesizing 5-Bromo-2-methoxy-4-methyl-3-nitropyridine is

through the electrophilic bromination of its precursor, 2-methoxy-4-methyl-3-nitropyridine.[1]

Materials:

2-methoxy-4-methyl-3-nitropyridine (1.49 mol)

Acetic acid (1.5L)

Sodium acetate (5.37 mol)

Bromine (Br2) (4.00 mol)

10% aqueous Sodium Sulfite (Na2S0Os) solution (1.5 L)
Saturated aqueous Sodium Sulfite (Na2S0Os) solution (1.5 L)

Water

Procedure:

Dissolve 2-methoxy-4-methyl-3-nitropyridine (250 g, 1.49 mol) in acetic acid (1.5 L) at room
temperature with stirring.[3]

Slowly add sodium acetate (365 g, 5.37 mol) to the solution.[3]

Add bromine (639 g, 4.00 mol) dropwise to the stirring solution. The addition should be
controlled to take less than 30 minutes.[3]

After the addition is complete, heat the reaction mixture to 80 °C for 12 hours.[3][4] The
reaction progress can be monitored using thin-layer chromatography (TLC).[3][4]

Once the reaction is complete, cool the mixture to 0 °C.[3]

Quench the reaction by the sequential addition of a 10% aqueous Naz2SOs solution (1.5 L)
and a saturated aqueous Na2SOs solution (1.5 L).[3][4]

Collect the resulting solid product by filtration.[3][4]
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e Wash the solid with water and dry it under reduced pressure to yield 5-bromo-2-methoxy-4-
methyl-3-nitropyridine as a light yellow solid (yield: 82.2%).[3][4]

Visualizations
Synthesis Workflow

The following diagram illustrates the key steps in the synthesis of 5-Bromo-2-methoxy-4-
methyl-3-nitropyridine.
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Caption: Workflow for the synthesis of the target compound.
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Key Reactivity Pathways

The functional groups on the pyridine ring allow for several key transformations, making it a
valuable synthetic intermediate.[1] The electron-withdrawing nitro group, in particular, activates

the ring for nucleophilic attack.[1]

5-Bromo-2-methoxy-4-methyl-3-nitropyridine

e.g., H2, Pd/C 'e.g.,, KMnO4

Potential Chemical Transformations

Reduction of Nitro Group Oxidation of Methyl Group
/ Resulting Products

___________________________________________________________

Click to download full resolution via product page

Caption: Conceptual diagram of key chemical transformations.

Applications in Research and Development

5-Bromo-2-methoxy-4-methyl-3-nitropyridine is a crucial building block in the synthesis of
pharmaceuticals and agrochemicals.[2] Its structure is integral to modifying biological activity,
making it a compound of interest in drug discovery programs, particularly for developing anti-
cancer and anti-inflammatory agents.[2] The compound's reactivity also lends itself to the
synthesis of advanced materials, dyes, and pigments.[2] For instance, it has been investigated
for its potential anticancer activity by binding to bromodomains, which are involved in regulating

cell division and DNA repair.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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